Cas no 2097891-94-4 (2-benzoyl-N-{2-2-(pyrazin-2-yl)-1H-imidazol-1-ylethyl}benzamide)

• Product Name: 2-benzoyl-N-{2-2-(pyrazin-2-yl)-1H-imidazol-1-ylethyl}benzamide
• CAS No: 2097891-94-4
• MF: C₂₃H₁₉N₅O₂
• MW: 397.429264307022
• CID: 6136583
• PubChem ID: 126854696
• Update Time: 2025-06-15

2-benzoyl-N-{2-2-(pyrazin-2-yl)-1H-imidazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-N-{2-2-(pyrazin-2-yl)-1H-imidazol-1-ylethyl}benzamide
• 2097891-94-4
• 2-benzoyl-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide
• AKOS032465554
• 2-benzoyl-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]benzamide
• F6502-0966

• Inchi： 1S/C23H19N5O2/c29-21(17-6-2-1-3-7-17)18-8-4-5-9-19(18)23(30)27-13-15-28-14-12-26-22(28)20-16-24-10-11-25-20/h1-12,14,16H,13,15H2,(H,27,30)
• InChI Key： XNBBXLQAGZJXOT-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC=C1C(C1C=CC=CC=1)=O)NCCN1C=CN=C1C1C=NC=CN=1

Computed Properties

• Exact Mass: 397.15387487g/mol
• Monoisotopic Mass: 397.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.8Ų

Additional information on 2-benzoyl-N-{2-2-(pyrazin-2-yl)-1H-imidazol-1-ylethyl}benzamide

Introduction to 2-benzoyl-N-{2-2-(pyrazin-2-yl)-1H-imidazol-1-ylethyl}benzamide (CAS No. 2097891-94-4) and Its Emerging Applications in Chemical Biology

The compound 2-benzoyl-N-{2-2-(pyrazin-2-yl)-1H-imidazol-1-ylethyl}benzamide (CAS No. 2097891-94-4) represents a fascinating molecule in the realm of chemical biology, characterized by its intricate structure and promising biological activities. This heterocyclic amide derivative has garnered significant attention due to its potential as a pharmacological tool and a scaffold for drug discovery. The molecular framework, featuring a benzoyl group, a pyrazine moiety, and an imidazole ring, contributes to its unique chemical and biological properties, making it a subject of intense research interest.

At the core of this compound's appeal lies its structural complexity, which arises from the synergistic interplay of its constituent functional groups. The benzoyl moiety not only imparts lipophilicity but also serves as a key pharmacophore, enhancing binding affinity to biological targets. The presence of the pyrazin-2-yl group introduces additional hydrogen bonding capabilities, further modulating interactions with proteins and enzymes. Moreover, the 1H-imidazol-1-ylethyl side chain adds another layer of structural diversity, enabling versatile interactions within biological systems. This multifaceted architecture positions 2-benzoyl-N-{2-2-(pyrazin-2-yl)-1H-imidazol-1-ylethyl}benzamide as a versatile candidate for exploring novel therapeutic avenues.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug development. Among these, imidazole and pyrazine derivatives have emerged as pivotal structures due to their prevalence in bioactive molecules and their ability to modulate enzyme activity. The compound in question exemplifies this trend, leveraging the inherent properties of these heterocycles to interact with biological targets. For instance, studies have demonstrated that imidazole-based compounds can exhibit inhibitory effects on various enzymes, including kinases and phosphodiesterases, which are implicated in numerous diseases.

The benzoyl group in 2-benzoyl-N-{2-2-(pyrazin-2-yl)-1H-imidazol-1-ylethyl}benzamide further enhances its pharmacological potential by contributing to metabolic stability and solubility. This feature is particularly crucial in drug design, as it ensures that the compound can be effectively absorbed and utilized within biological systems. Additionally, the presence of multiple chiral centers in its structure allows for the synthesis of enantiomerically pure forms, which can exhibit enhanced selectivity and reduced side effects—a critical consideration in modern drug development.

In light of these attributes, researchers have been exploring the therapeutic applications of 2-benzoyl-N-{2-2-(pyrazin-2-yl)-1H-imidazol-1-ylethyl}benzamide across various domains of medicine. Preliminary studies have suggested its potential in addressing neurological disorders by interacting with neurotransmitter receptors and modulating signaling pathways. Furthermore, its ability to inhibit certain inflammatory enzymes has opened avenues for investigating its role in managing chronic inflammatory conditions. These findings underscore the compound's versatility and highlight its significance as a lead molecule for further exploration.

The synthesis of 2-benzoyl-N-{2-2-(pyrazin-2-yl)-1H-imidazol-1-ylethyl}benzamide presents both challenges and opportunities for synthetic chemists. The complex connectivity between its functional groups necessitates precise synthetic strategies to ensure high yield and purity. However, recent innovations in organic synthesis have made it possible to construct such intricate molecules with increasing efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly instrumental in facilitating the assembly of heterocyclic frameworks like that of this compound.

From a computational chemistry perspective, understanding the three-dimensional structure of 2-benzoyl-N-{2-2-(pyrazin-2-yl)-1H-imidazol-1-yethel}benzamide is essential for predicting its biological behavior. Molecular modeling studies have been employed to simulate interactions between this compound and potential target proteins, providing insights into binding affinities and mechanisms of action. These computational approaches complement experimental efforts by offering rapid screening of analogs and optimization of lead structures—a cornerstone of modern drug discovery.

The growing interest in pyrazine/imidazole hybrids has been further fueled by their demonstrated efficacy in addressing resistant pathogens and chronic diseases. For example, recent research has highlighted the role of pyrazine derivatives in combating multidrug-resistant bacterial strains by interfering with essential metabolic pathways. Similarly, imidazole-based compounds have shown promise in treating viral infections by inhibiting viral proteases or integrases. The combination of these heterocycles in CAS No 2097891 94 4 suggests that it may possess similar broad-spectrum activities.

In conclusion, 2097891 94 4 benzoyl N { 209789142 pyrazin 214 y imidazol 11 ylethel } benzamide stands out as a compelling molecule with significant potential in chemical biology and drug development。 Its intricate structure， coupled with promising biological activities， positions it as a valuable candidate for further exploration。 As research continues to uncover new therapeutic applications， this compound is poised to play a pivotal role in advancing medical science。 The ongoing synthesis， computational studies， and experimental investigations will undoubtedly enhance our understanding of its mechanisms and expand its utility across diverse therapeutic domains。